![molecular formula C22H22N6O B4542804 1-(6-methyl-2-pyridinyl)-2-[(3-methyl-1H-1,2,4-triazol-5-yl)acetyl]-2,3,4,9-tetrahydro-1H-beta-carboline](/img/structure/B4542804.png)
1-(6-methyl-2-pyridinyl)-2-[(3-methyl-1H-1,2,4-triazol-5-yl)acetyl]-2,3,4,9-tetrahydro-1H-beta-carboline
Description
Synthesis Analysis
The synthesis of beta-carboline alkaloids involves key steps such as thermal electrocyclic reactions and thermal cyclization to construct the beta-carboline N-oxides. Stille coupling reactions, followed by acetylation and selective Sharpless asymmetric dihydroxylation, are also critical steps in the synthesis of these compounds (Kanekiyo et al., 2001). Additionally, cyclocondensation reactions play a significant role in forming related structures (Desenko et al., 1998).
Molecular Structure Analysis
Molecular structure studies, including X-ray diffraction and density-functional-theory (DFT) calculations, have been utilized to understand the detailed structure of beta-carboline derivatives. These studies provide insights into the stability and tautomeric forms of these compounds (Shen et al., 2012).
Chemical Reactions and Properties
Beta-carbolines undergo various chemical reactions, including cyclocondensation with hydroxylamine or hydrazine, leading to different structural derivatives. These reactions demonstrate the chemical versatility and reactivity of the beta-carboline scaffold (Desenko et al., 1998). The formation of complexes with metals, such as Hg(II), further highlights the chemical properties and potential applications of these compounds (Castiñeiras et al., 2018).
properties
IUPAC Name |
1-[1-(6-methylpyridin-2-yl)-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl]-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O/c1-13-6-5-9-18(23-13)22-21-16(15-7-3-4-8-17(15)25-21)10-11-28(22)20(29)12-19-24-14(2)26-27-19/h3-9,22,25H,10-12H2,1-2H3,(H,24,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKMPFQXELIKDJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C2C3=C(CCN2C(=O)CC4=NNC(=N4)C)C5=CC=CC=C5N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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